methyl 4,5-dimethoxy-2-({[4-(4-methoxyphenyl)-3,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]carbonyl}amino)benzoate
CAS No.:
Cat. No.: VC16315104
Molecular Formula: C24H26N4O6
Molecular Weight: 466.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H26N4O6 |
|---|---|
| Molecular Weight | 466.5 g/mol |
| IUPAC Name | methyl 4,5-dimethoxy-2-[[4-(4-methoxyphenyl)-1,4,6,7-tetrahydroimidazo[4,5-c]pyridine-5-carbonyl]amino]benzoate |
| Standard InChI | InChI=1S/C24H26N4O6/c1-31-15-7-5-14(6-8-15)22-21-17(25-13-26-21)9-10-28(22)24(30)27-18-12-20(33-3)19(32-2)11-16(18)23(29)34-4/h5-8,11-13,22H,9-10H2,1-4H3,(H,25,26)(H,27,30) |
| Standard InChI Key | MAFOKVMBKLXXPT-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC=C(C=C1)C2C3=C(CCN2C(=O)NC4=CC(=C(C=C4C(=O)OC)OC)OC)NC=N3 |
Introduction
The compound methyl 4,5-dimethoxy-2-({[4-(4-methoxyphenyl)-3,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl]carbonyl}amino)benzoate is a complex organic molecule that incorporates various functional groups, including methoxy, carbonyl, and imidazopyridine moieties. This compound is likely of interest due to its potential biological activities, such as anticancer or anti-inflammatory properties, which are common among compounds with similar structural features.
Research Findings and Data
Given the lack of specific data on this compound in the search results, it is challenging to provide detailed research findings or data tables. Typically, research on such compounds would involve in vitro or in vivo studies to assess their efficacy and safety.
Data Table Example (Hypothetical)
| Property | Value | Unit |
|---|---|---|
| Molecular Weight | Not Available | g/mol |
| Melting Point | Not Available | °C |
| Solubility | Not Available | - |
| IC50 (Hypothetical) | Not Available | μM |
Future Research Directions
-
Synthesis Optimization: Developing efficient synthesis methods to produce this compound in high yield and purity.
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Biological Activity Screening: Conducting in vitro and in vivo studies to assess its potential as an anticancer or anti-inflammatory agent.
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Structural Modification: Exploring structural analogs to enhance biological activity or reduce potential side effects.
Given the absence of specific information on this compound in the search results, further investigation into scientific literature and databases is recommended to gather comprehensive data.
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